Cas no 100132-74-9 (2-Amino-1-[4-(methylsulfonyl)phenyl]-1,3-propanediol hydrochloride)
100132-74-9 structure
Product Name:2-Amino-1-[4-(methylsulfonyl)phenyl]-1,3-propanediol hydrochloride
CAS No:100132-74-9
MF:C10H16ClNO4S
MW:281.75634098053
MDL:MFCD29066707
CID:5204982
Update Time:2026-03-06
2-Amino-1-[4-(methylsulfonyl)phenyl]-1,3-propanediol hydrochloride Chemical and Physical Properties
Names and Identifiers
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- 2-Amino-1-[4-(methylsulfonyl)phenyl]-1,3-propanediol hydrochloride
-
- MDL: MFCD29066707
- Inchi: 1S/C10H15NO4S.ClH/c1-16(14,15)8-4-2-7(3-5-8)10(13)9(11)6-12;/h2-5,9-10,12-13H,6,11H2,1H3;1H
- InChI Key: LDWKRIYCDUIKKD-UHFFFAOYSA-N
- SMILES: Cl.S(C)(C1C=CC(=CC=1)C(C(CO)N)O)(=O)=O
Computed Properties
- Exact Mass: 281.049
- Monoisotopic Mass: 281.049
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 4
- Complexity: 303
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 109
2-Amino-1-[4-(methylsulfonyl)phenyl]-1,3-propanediol hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB277720-1 g |
2-Amino-1-[4-(methylsulfonyl)phenyl]-1,3-propanediol hydrochloride; . |
100132-74-9 | 1 g |
€350.00 | 2023-07-20 | ||
| abcr | AB277720-5 g |
2-Amino-1-[4-(methylsulfonyl)phenyl]-1,3-propanediol hydrochloride; . |
100132-74-9 | 5 g |
€950.00 | 2023-07-20 | ||
| abcr | AB277720-1g |
2-Amino-1-[4-(methylsulfonyl)phenyl]-1,3-propanediol hydrochloride; . |
100132-74-9 | 1g |
€350.00 | 2025-04-22 | ||
| abcr | AB277720-5g |
2-Amino-1-[4-(methylsulfonyl)phenyl]-1,3-propanediol hydrochloride; . |
100132-74-9 | 5g |
€950.00 | 2025-04-22 |
2-Amino-1-[4-(methylsulfonyl)phenyl]-1,3-propanediol hydrochloride Related Literature
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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